N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-[(4-fluorobenzoyl)amino]benzamide
• InChI: InChI=1S/C28H21FN2O3/c1-18-11-16-25(23(17-18)26(32)19-7-3-2-4-8-19)31-28(34)22-9-5-6-10-24(22)30-27(33)20-12-14-21(29)15-13-20/h2-17H,1H3,(H,30,33)(H,31,34)
• InChI Key: IKDJENGZBNRYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)F)C(=O)C4=CC=CC=C4
• Molecular Formula: C28H21FN2O3
• Molecular Weight: 452.5 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide (N-BMBF) is an organic compound that has been used for many different applications in the scientific research field. N-BMBF is a small molecule inhibitor of the enzyme P-glycoprotein (P-gp), which is a membrane transporter that is responsible for the efflux of a variety of drugs from cells. It has been used in a variety of laboratory experiments, including drug delivery, cell biology, and pharmacology studies.

Scientific Research Applications

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide has been used in a variety of scientific research applications. It has been used as an inhibitor of P-gp, which is a membrane transporter responsible for the efflux of a variety of drugs from cells. It has also been used in drug delivery studies, as it has been shown to increase the efficacy of certain drugs by preventing their efflux from cells. In addition, N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide has been used in cell biology studies, as it has been shown to inhibit the growth of certain types of cancer cells. Finally, it has been used in pharmacology studies, as it has been shown to be an effective inhibitor of certain enzymes.

Mechanism of Action

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide inhibits the activity of P-gp by binding to it and blocking its ability to transport drugs out of cells. It does this by binding to the hydrophobic pocket of the P-gp protein, which prevents the drug from entering the cell. This binding also prevents the drug from being expelled from the cell, thus increasing its efficacy.
Biochemical and Physiological Effects
N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the efficacy of certain drugs by preventing their efflux from cells. In addition, it has been shown to inhibit the growth of certain types of cancer cells. It has also been shown to inhibit the activity of certain enzymes, such as P-gp. Finally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide has a number of advantages for use in laboratory experiments. It is a small molecule inhibitor of P-gp, which makes it easy to use in a variety of laboratory experiments. In addition, it is relatively inexpensive and can be easily synthesized. However, there are also some limitations to its use in laboratory experiments. For example, it has a relatively short half-life, which can limit its efficacy when used in long-term experiments. In addition, it can be toxic to certain types of cells, which can limit its use in certain types of experiments.

Future Directions

There are a number of possible future directions for N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide. One possible direction is to use it as a tool to study the mechanisms of drug resistance in cancer cells. Another possible direction is to develop new derivatives of N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide that have improved pharmacological properties. Finally, N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide could be used to develop new drugs or drug delivery systems that are more effective than current methods.

Synthesis Methods

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide can be synthesized through a two-step reaction. The first step involves the reaction of 4-methylbenzoyl chloride and 4-fluorobenzamide, which produces 4-methyl-2-benzamido-4-fluorobenzonitrile. The second step is the reaction of 4-methyl-2-benzamido-4-fluorobenzonitrile and 2-benzoylbenzamide, which produces N-(2-benzoyl-4-methylphenyl)-2-(4-fluorobenzamido)benzamide. The reaction requires a solvent such as dichloromethane and a catalyst such as triethylamine in order to proceed.